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Compound of Interest

Compound Name: Cesium methanesulfonate

Cat. No.: B1588443

An in-depth examination of the core physical, chemical, and experimental properties of Cesium
Methanesulfonate (CsMeSO:s), a critical reagent in advanced electrophysiological studies and
other specialized chemical applications.

Introduction

Cesium methanesulfonate (CsMeSO:s), also known as cesium mesylate, is an organosulfur
salt that has become an indispensable tool for researchers, particularly in the fields of
neurobiology, pharmacology, and cell physiology. Its unique combination of ionic properties
makes it exceptionally suited for use in patch-clamp electrophysiology, where it aids in the
isolation and study of specific ion channel currents. This technical guide provides a
comprehensive overview of its physical and chemical characteristics, experimental
applications, and relevant protocols for its use.

Physical and Chemical Properties

Cesium methanesulfonate is a white, crystalline solid at room temperature.[1][2] It is
characterized by its high solubility in water and other polar organic solvents.[1][3] While some
initial sources have presented conflicting information, it is well-established that a 5% solution of
cesium methanesulfonate in water is clear and colorless, confirming its aqueous solubility.[4]
[5] The compound is also noted to be hygroscopic, meaning it can absorb moisture from the air.

[3]
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Table 1: Physical Properties of Cesium

Methanesulfonate
Property Value Source(s)
Appearance White powder/solid [11[2][5]
Melting Point 262 - 264 °C (503.6 - 507.2 °F)  [4][5]
Soluble in water and polar
B organic solvents.[1][3] A 5%
Solubility

agueous solution is clear and

colorless.[4][5]

Crystal Structure

Orthorhombic, Space Group

Pnma

[6]

ble 2: Chemical Identitv and Molecul

Identifier Value Source(s)

IUPAC Name cesium methanesulfonate [2]
Cesium mesylate, CSMSF,

Synonyms CsMeS, Methanesulfonic acid [21[31[7]
cesium salt

CAS Number 2550-61-0 [2][7]

Molecular Formula CHsCs0sS [2]

Molecular Weight 228.01 g/mol [2]
DJKIXRLREATOMF-

InChl Key [2]
UHFFFAOYSA-M

SMILES CS(=0)(=0)[0O-].[Cs+] [2]

Spectroscopic and Structural Data
Vibrational Spectroscopy
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Vibrational spectra of metal methanesulfonates, including the cesium salt, have been studied to
understand the coordination of the methanesulfonate ion.[6] Infrared (IR) spectroscopy reveals
a clear distinction between ionic (uncoordinated) and coordinated forms of the
methanesulfonate ion. This is primarily observed as a splitting of the asymmetric S—O
stretching modes of the SOs group when the ion is coordinated to a metal center.[6][8]

Crystal Structure

Cesium methanesulfonate crystallizes in the orthorhombic space group Pnma with four
formula units per primitive cell.[6] Within this structure, the methanesulfonate ion has Csv
symmetry.[6]

Core Application: Electrophysiology

The primary and most critical application of Cesium methanesulfonate is in patch-clamp
electrophysiology. It is a key component of the intracellular (pipette) solution used to record
ionic currents from cells.[2][7][9][10][11] Its efficacy stems from the specific actions of its
constituent ions:

e Cesium (Cs™) lon: The cesium ion is a well-known blocker of most types of potassium (K*)
channels.[6][10] By including Cs* in the intracellular solution, researchers can effectively
eliminate outward K+ currents, which often mask other currents of interest, thereby improving
the quality and stability of the recordings (space clamp).[12]

» Methanesulfonate (CH3SOs~) Anion: The methanesulfonate anion is large and is not
transported by chloride (CI~) channels.[6][10] This prevents alteration of the cell's chloride
equilibrium potential and avoids the activation of chloride currents that could interfere with
the measurement of other ionic events.

This dual action allows for the precise isolation and study of currents from other channels, such
as voltage-gated calcium channels or ligand-gated ion channels (e.g., AMPA or NMDA
receptors), which are fundamental to neuronal signaling and drug discovery.[12]
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Mechanism of Cesium Methanesulfonate in Patch-Clamp Electrophysiology.

Experimental Protocols
Preparation of Intracellular Solution for Whole-Cell
Voltage-Clamp

The following protocol is adapted from methodologies used in electrophysiological studies to
record synaptic currents.[12]

Objective: To prepare an intracellular solution that blocks potassium currents and is suitable for
isolating excitatory postsynaptic currents (EPSCSs).

Materials:

Cesium methanesulfonate (CsCHsSO3)

Sodium Chloride (NacCl)

HEPES buffer

EGTA

Magnesium ATP (Mg-ATP)
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e Sodium GTP (Na-GTP)

e QX-314 Chloride (optional, for blocking voltage-gated sodium channels)
 Biocytin (optional, for cell labeling)

o High-purity water (e.g., Milli-Q or double-distilled)

e Cesium hydroxide (CsOH) or Potassium hydroxide (KOH) for pH adjustment
o Osmometer

Procedure:

e Initial Mixing: In an appropriate volume of high-purity water (e.g., for a final volume of 50
mL), dissolve the main components. It is good practice to add about 90% of the main salt
(Cesium methanesulfonate) first, allowing for later osmolarity adjustments.[12]

o Cesium methanesulfonate: 135 mM
o NaCl: 8 mM

o HEPES: 10 mM

o EGTA: 0.6 mM

e pH Adjustment: Adjust the pH of the solution to 7.2-7.4 using a concentrated solution of
CsOH or KOH.[12] This step is crucial and should be performed before adding temperature-
sensitive components like ATP and GTP.

e Osmolarity Measurement: Measure the osmolarity of the solution. Adjust it to be 10-20
mOsm lower than the external (ACSF) solution to ensure a good seal during patching.[12]
Add small amounts of the main salt (Cesium methanesulfonate) to increase osmolarity if
needed.

» Addition of Energetic Components: Just before use (or before aliquoting for freezing), add
the heat-sensitive components:
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o Mg-ATP: 4 mM

o Na-GTP: 0.3 mM

» Addition of Optional Components: Add QX-314 (e.g., 5 mM) and/or Biocytin (e.g., 0.3%) if
required for the specific experiment.

e Final Steps: Aliquot the final solution into small volumes (e.g., 500 pL) and store at -20°C or
-80°C.[10] Before use, thaw an aliquot and filter it through a 0.22 um syringe filter to remove
any precipitates. Keep the solution on ice during the experiment.[12]

Synthesis of Cesium Methanesulfonate

Cesium methanesulfonate is typically synthesized via a standard acid-base neutralization
reaction.

Reaction: 2 CH3SO3H + Cs2C03 —» 2 CsCH3S0s3 + H20 + CO2

Materials:

Methanesulfonic acid (CH3SOsH)

Cesium carbonate (Cs2CO0O3)

Deionized water

Ethanol or another suitable recrystallization solvent

Procedure:

o Dissolution: Dissolve a known quantity of Cesium carbonate in a minimal amount of
deionized water in a reaction flask.

o Acid Addition: Slowly add a stoichiometric amount of methanesulfonic acid to the cesium
carbonate solution with constant stirring. The reaction is exothermic and will produce carbon
dioxide gas, so addition should be careful to control effervescence.
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Reaction Completion: Continue stirring the solution at room temperature until the gas
evolution ceases, indicating the reaction is complete. The pH of the solution should be near
neutral.

Isolation: Remove the water from the solution via rotary evaporation to obtain the crude
cesium methanesulfonate salt.

Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g.,
water-ethanol mixture).

Drying: Collect the purified crystals by filtration and dry them thoroughly under vacuum to
remove any residual solvent.
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Logical workflow for the synthesis of Cesium Methanesulfonate.
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Safety and Handling

Cesium methanesulfonate is considered a hazardous substance.[3] It is known to cause skin
and serious eye irritation, and may cause respiratory irritation.[4][13]

o Personal Protective Equipment (PPE): Always handle with appropriate PPE, including safety
glasses, gloves, and a lab coat. Use a dust mask or work in a well-ventilated area to avoid
inhaling the powder.[3][13]

» Handling: Avoid contact with skin and eyes. Do not eat, drink, or smoke when handling.
Wash hands thoroughly after use.[3]

» Storage: Store in a tightly closed container in a dry, well-ventilated place.[1][13]

¢ Incompatible Materials: Avoid contact with strong oxidizing agents.[1]

Conclusion

Cesium methanesulfonate is a specialized chemical reagent with significant utility in scientific
research. Its physical and chemical properties, particularly the distinct behavior of its cation and
anion in biological systems, make it an invaluable component of intracellular solutions for
electrophysiological studies. A thorough understanding of its properties, experimental
application, and safe handling procedures is essential for its effective and appropriate use in
the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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